![molecular formula C16H17FN2OS B5696835 N-(4-fluorobenzyl)-N'-(4-methoxybenzyl)thiourea](/img/structure/B5696835.png)
N-(4-fluorobenzyl)-N'-(4-methoxybenzyl)thiourea
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Overview
Description
N-(4-fluorobenzyl)-N'-(4-methoxybenzyl)thiourea, also known as FBMT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. FBMT is a thiourea derivative that has been synthesized through a number of methods, and its mechanism of action and physiological effects have been studied in various experimental settings.
Mechanism of Action
The mechanism of action of N-(4-fluorobenzyl)-N'-(4-methoxybenzyl)thiourea is not fully understood, but it is believed to involve the inhibition of various cellular pathways. This compound has been shown to inhibit the activity of several enzymes involved in cancer cell proliferation, including topoisomerase II and DNA polymerase. Additionally, this compound has been shown to inhibit the activation of NF-κB, a transcription factor that plays a role in inflammation and cancer cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in experimental settings. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. Additionally, this compound has been shown to reduce oxidative stress and inflammation in neuronal cells, which may have implications for its potential as a neuroprotective agent.
Advantages and Limitations for Lab Experiments
N-(4-fluorobenzyl)-N'-(4-methoxybenzyl)thiourea has several advantages for use in lab experiments, including its relatively simple synthesis and its potential therapeutic properties. However, there are also limitations to its use, such as its limited solubility in aqueous solutions and its potential toxicity at high concentrations. Additionally, further research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound.
Future Directions
There are several future directions for research on N-(4-fluorobenzyl)-N'-(4-methoxybenzyl)thiourea. One area of interest is the development of this compound analogues with improved solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications, particularly in the treatment of cancer and neurodegenerative diseases. Finally, the potential toxicity of this compound at high concentrations should be further investigated to ensure its safety for use in therapeutic applications.
Synthesis Methods
N-(4-fluorobenzyl)-N'-(4-methoxybenzyl)thiourea has been synthesized through several methods, including the reaction of 4-fluorobenzyl isothiocyanate with 4-methoxybenzylamine, and the reaction of 4-fluorobenzyl chloride with 4-methoxybenzyl isothiocyanate. These reactions have been performed under various conditions, such as in the presence of a catalyst or under reflux conditions. The resulting this compound product has been characterized using techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-(4-fluorobenzyl)-N'-(4-methoxybenzyl)thiourea has been studied for its potential therapeutic properties in various scientific research applications. It has been shown to exhibit antitumor activity in vitro against several cancer cell lines, including breast, lung, and colon cancer. This compound has also been studied for its potential as a neuroprotective agent, as it has been shown to protect against oxidative stress and inflammation in neuronal cells. Additionally, this compound has been studied for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines in vitro.
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2OS/c1-20-15-8-4-13(5-9-15)11-19-16(21)18-10-12-2-6-14(17)7-3-12/h2-9H,10-11H2,1H3,(H2,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULZKJDQJNCDALU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=S)NCC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
9.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49824222 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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